Imetit Dihydrobromide
Imetit Dihydrobromide
Imetit dihydrobromide is a hydrobromide salt obtained by reaction of imetit with two equivalents of hydrobromic acid. An extremely potent, high affinity agonist at H3 and H4 receptors (Ki values are 0.3 and 2.7 nM respectively). Induces shape change in eosinophils with an EC50 of 25 nM. Centrally active following systemic administration. It has a role as a H4-receptor agonist and a H3-receptor agonist. It contains an imetit(2+).
Brand Name:
Vulcanchem
CAS No.:
32385-58-3
VCID:
VC0530505
InChI:
InChI=1S/C6H10N4S.2BrH/c7-6(8)11-2-1-5-3-9-4-10-5;;/h3-4H,1-2H2,(H3,7,8)(H,9,10);2*1H
SMILES:
C1=C(NC=N1)CCSC(=N)N.Br.Br
Molecular Formula:
C6H12Br2N4S
Molecular Weight:
332.06 g/mol
Imetit Dihydrobromide
CAS No.: 32385-58-3
Inhibitors
VCID: VC0530505
Molecular Formula: C6H12Br2N4S
Molecular Weight: 332.06 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 32385-58-3 |
|---|---|
| Product Name | Imetit Dihydrobromide |
| Molecular Formula | C6H12Br2N4S |
| Molecular Weight | 332.06 g/mol |
| IUPAC Name | 2-(1H-imidazol-5-yl)ethyl carbamimidothioate;dihydrobromide |
| Standard InChI | InChI=1S/C6H10N4S.2BrH/c7-6(8)11-2-1-5-3-9-4-10-5;;/h3-4H,1-2H2,(H3,7,8)(H,9,10);2*1H |
| Standard InChIKey | DOBOYMKCRRLTRF-UHFFFAOYSA-N |
| SMILES | C1=C(NC=N1)CCSC(=N)N.Br.Br |
| Canonical SMILES | C1=C(NC=N1)CCSC(=N)N.Br.Br |
| Appearance | Solid powder |
| Description | Imetit dihydrobromide is a hydrobromide salt obtained by reaction of imetit with two equivalents of hydrobromic acid. An extremely potent, high affinity agonist at H3 and H4 receptors (Ki values are 0.3 and 2.7 nM respectively). Induces shape change in eosinophils with an EC50 of 25 nM. Centrally active following systemic administration. It has a role as a H4-receptor agonist and a H3-receptor agonist. It contains an imetit(2+). |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Imetit Dihydrobromide |
| Reference | 1: Monge L, García-Villalón AL, Fernández N, García JL, Gómez B, Diéguez G. In vitro relaxation of dog cerebral veins in response to histamine is mediated by histamine H2 receptors. Eur J Pharmacol. 1997 Nov 5;338(2):135-41. PubMed PMID: 9455995. |
| PubChem Compound | 11957573 |
| Last Modified | Nov 11 2021 |
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